![molecular formula C9H5F3N2O B100576 N-cyano-N-[3-(trifluoromethyl)phenyl]formamide CAS No. 15313-43-6](/img/structure/B100576.png)
N-cyano-N-[3-(trifluoromethyl)phenyl]formamide
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Overview
Description
N-cyano-N-[3-(trifluoromethyl)phenyl]formamide, commonly known as TFM, is a synthetic chemical compound that has gained significant attention in the field of scientific research. TFM is widely used as a chemical tool for studying biological systems due to its unique properties.
Mechanism of Action
TFM acts by selectively inhibiting the activity of mitochondrial complex I. This inhibition leads to a decrease in ATP production, which can have a range of effects on cellular processes. TFM has been shown to induce apoptosis in cancer cells, suggesting that it may have potential as an anticancer agent.
Biochemical and Physiological Effects
TFM has been shown to have a range of biochemical and physiological effects. In addition to its effects on ATP production, TFM has been shown to induce oxidative stress and alter the expression of genes involved in cellular metabolism. TFM has also been shown to induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using TFM in lab experiments is its selectivity for mitochondrial complex I. This allows researchers to selectively study the effects of mitochondrial dysfunction on cellular processes. However, TFM has some limitations, including its potential toxicity and the need for careful dosing to avoid non-specific effects.
Future Directions
There are many potential future directions for research involving TFM. One area of interest is the development of TFM-based anticancer agents. TFM has been shown to induce apoptosis in cancer cells, suggesting that it may have potential as an anticancer agent. Another area of interest is the development of TFM-based tools for studying mitochondrial dysfunction in disease states. TFM may also have potential as a therapeutic agent for mitochondrial diseases. Overall, TFM is a promising chemical tool for studying biological systems, and further research is needed to fully understand its potential.
Synthesis Methods
TFM can be synthesized using a variety of methods, including the reaction of 3-(trifluoromethyl)benzoyl chloride with hydroxylamine hydrochloride to produce N-hydroxy-N-[3-(trifluoromethyl)phenyl]formamide, which is then converted to TFM by reaction with cyanogen bromide. Another method involves the reaction of 3-(trifluoromethyl)benzaldehyde with hydroxylamine hydrochloride to produce N-hydroxy-N-[3-(trifluoromethyl)phenyl]formamide, which is then converted to TFM by reaction with cyanogen bromide.
Scientific Research Applications
TFM is widely used in scientific research as a chemical tool for studying biological systems. TFM is known to selectively inhibit the activity of mitochondrial complex I, a key enzyme in the respiratory chain. This inhibition leads to a decrease in ATP production, which can be used to study the effects of mitochondrial dysfunction on cellular processes.
properties
CAS RN |
15313-43-6 |
---|---|
Molecular Formula |
C9H5F3N2O |
Molecular Weight |
214.14 g/mol |
IUPAC Name |
N-cyano-N-[3-(trifluoromethyl)phenyl]formamide |
InChI |
InChI=1S/C9H5F3N2O/c10-9(11,12)7-2-1-3-8(4-7)14(5-13)6-15/h1-4,6H |
InChI Key |
CTVOQYHWJVQVHS-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC(=C1)N(C=O)C#N)C(F)(F)F |
Canonical SMILES |
C1=CC(=CC(=C1)N(C=O)C#N)C(F)(F)F |
synonyms |
N-[3-(Trifluoromethyl)phenyl]-1-cyanoformamide |
Origin of Product |
United States |
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